Cas no 59742-40-4 (Cascarillone)

• Product Name: Cascarillone
• CAS No: 59742-40-4
• Molecular Formula: C₂₀H₃₀O₂
• Molecular Weight: 302.451
• CID: 2063591
• PubChem ID: 15627501

Cascarillone Properties

Names and Identifiers

• Cascarillone
• (1R)-5α-[2-(3-Furanyl)ethyl]-3,4,4aα,5,6,7,8,8a-octahydro-1β,5,6β,8aα-tetramethylnaphthalen-2(1H)-one
• 59742-40-4
• DTXSID201121138
• (4R,4aS,7R,8S,8aR)-8-[2-(3-Furanyl)ethyl]octahydro-4,4a,7,8-tetramethyl-2(1H)-naphthalenone

• InChIKey： SXSAPQYSINCHJK-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H30O2/c1-14-5-8-20(4)15(2)11-17(21)12-18(20)19(14,3)9-6-16-7-10-22-13-16/h7,10,13-15,18H,5-6,8-9,11-12H2,1-4H3
• SMILES： CC1CCC2(C)C(C)CC(=O)CC2C1(C)CCc1ccoc1

Computed Properties

• Exact Mass: 302.224580195Da
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 302.224580195Da
• Heavy Atom Count: 22
• Complexity: 431
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.2
• Topological Polar Surface Area: 30.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Colensane and clerodane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Colensane and clerodane diterpenoids